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Introduction
Aluminum-26 (²⁶Al) is a long-lived cosmogenic radionuclide with a half-life of approximately

717,000 years.[1][2] Its production in extraterrestrial materials is directly influenced by the flux

of energetic particles in the inner solar system, namely Galactic Cosmic Rays (GCRs) and

Solar Energetic Particles (SEPs). The Sun's activity modulates the intensity of GCRs reaching

the inner solar system and is the source of SEPs. Consequently, the concentration of ²⁶Al in

natural archives such as lunar samples and meteorites serves as a valuable proxy for

reconstructing past solar activity over long timescales.[3][4] These reconstructions are crucial

for understanding the long-term variability of the Sun and its potential impacts on Earth's

climate and technological systems.

Principles of Aluminum-26 as a Solar Activity Proxy
The utility of ²⁶Al as a proxy for solar activity is based on its production mechanisms:
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Galactic Cosmic Ray (GCR) Production: GCRs are high-energy particles originating from

outside our solar system. During periods of high solar activity, the strengthened heliospheric

magnetic field deflects more GCRs, leading to a lower production rate of cosmogenic

nuclides like ²⁶Al in the inner solar system. Conversely, low solar activity allows for a higher

GCR flux and increased ²⁶Al production.

Solar Energetic Particle (SEP) Production: SEPs are energetic particles accelerated during

solar flares and coronal mass ejections. The production of ²⁶Al by SEPs is directly

proportional to solar activity. In materials with minimal shielding, such as the lunar surface,

the SEP contribution to ²⁶Al production can be significant, particularly in the upper few

centimeters.[3]

The depth profile of ²⁶Al concentrations in lunar rocks and soil cores allows for the

deconvolution of the GCR and SEP contributions, providing a more detailed reconstruction of

past solar activity.[3][4]

Applications
The study of ²⁶Al in extraterrestrial materials has several key applications in solar physics and

planetary science:

Reconstruction of Long-Term Solar Activity: By measuring ²⁶Al concentrations in well-

preserved archives, scientists can reconstruct solar activity levels over hundreds of

thousands to millions of years, far exceeding the instrumental record.

Understanding Solar Cycles and Grand Minima/Maxima: The ²⁶Al record can help identify

past grand solar minima and maxima, providing insights into the long-term dynamics of the

solar dynamo.

Constraining the Heliospheric Magnetic Field: Variations in ²⁶Al production by GCRs can be

used to model the past strength and structure of the heliospheric magnetic field.

Dating the Terrestrial Age of Meteorites: Once a meteorite lands on Earth, the production of

²⁶Al ceases. Therefore, the decay of the existing ²⁶Al can be used to determine how long the

meteorite has been on Earth.[2]
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Early Solar System Chronology: The decay of ²⁶Al to Magnesium-26 (²⁶Mg) is a key

chronometer for dating events in the early solar system.[5][6]

Data Presentation
Quantitative data related to Aluminum-26 is summarized in the following tables for easy

comparison.

Table 1: Nuclear Properties of Aluminum-26

Property Value

Half-life (t₁/₂) 7.17 x 10⁵ years[2]

Decay Mode
β+ (positron emission), Electron Capture (ε)[1]

[2]

Decay Product ²⁶Mg (stable)[1]

Primary Gamma Ray Energy 1.809 MeV[1]

Table 2: Typical Aluminum-26 Activities in Meteorites

Meteorite Activity (dpm/kg)

Chassigny 39.6 ± 3.6[7]

Nakhla 61.8 ± 4.8[7]

NWA 482 (Lunar) 61.4 ± 7.8[7]

Table 3: Target Elements for ²⁶Al Production in Lunar Samples
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Target Element
Primary Particle Energy Range for
Production

Aluminum (Al) Dominant at lower proton energies

Silicon (Si)
Significant contribution across a broad energy

range

Magnesium (Mg) Contributes at specific energy thresholds

Note: The relative contributions of these target elements to the total ²⁶Al production vary with

the energy of the incident particles (protons).[3]

Experimental Protocols
The measurement of ²⁶Al concentrations in geological samples is primarily achieved through

Accelerator Mass Spectrometry (AMS), an ultra-sensitive technique capable of detecting

extremely low isotope ratios.[8][9]

Sample Preparation
Sample Acquisition: Collect samples from lunar cores or meteorites. For depth profile

analysis, lunar core samples are sectioned at precise depth intervals.

Physical Processing: Crush and homogenize the sample material.

Chemical Digestion: Digest the sample in a mixture of strong acids (e.g., HF, HNO₃, HClO₄)

to bring all minerals into solution.

Addition of Carrier: Add a known amount of stable aluminum (²⁷Al) carrier to the solution.

This allows for the determination of chemical yield and provides the reference isotope for the

AMS measurement.[9]

Chemical Separation: Isolate aluminum from other elements using ion-exchange

chromatography and/or solvent extraction. This step is crucial to remove interfering

elements.
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Precipitation and Calcination: Precipitate aluminum as aluminum hydroxide (Al(OH)₃). Wash

the precipitate and then calcine it at high temperature (e.g., 1000°C) to form aluminum oxide

(Al₂O₃). Al₂O₃ is a common target material for the AMS ion source.[8]

Accelerator Mass Spectrometry (AMS) Measurement
Target Preparation: Press the Al₂O₃ powder into a target holder for the ion source.

Ionization: Sputter the target with a beam of Cesium ions (Cs⁺) to produce negative ions.

While Al⁻ can be used, AlO⁻ beams are often preferred due to higher ion currents.[10]

Injection and Acceleration: Inject the negative ions into the accelerator. A magnetic field

selects for ions of the desired mass-to-charge ratio.[8] The ions are accelerated to high

energies (mega-electron volts) in a tandem accelerator.[8]

Stripping: In the high-voltage terminal of the accelerator, the negative ions pass through a

thin foil or gas, which strips off electrons, converting them into positive ions. This process

breaks up molecular isobars, such as ²⁶MgO⁻, that could interfere with the ²⁶Al

measurement.[8][10]

Mass and Charge State Selection: A second magnet analyzes the resulting positive ions,

selecting for the desired charge state of ²⁶Al (e.g., Al³⁺).[10]

Detection: The selected ²⁶Al ions are directed to a detector (e.g., a gas ionization detector)

that counts individual ions.[8]

Isotope Ratio Measurement: The AMS system rapidly switches between measuring the rare

isotope (²⁶Al) and the stable isotope (²⁷Al) to determine the ²⁶Al/²⁷Al ratio.[8]

Data Analysis
Blank Correction: Measure procedural blanks to subtract any background ²⁶Al introduced

during sample preparation.

Standardization: Normalize the measured ²⁶Al/²⁷Al ratios to a known standard material.

Concentration Calculation: Calculate the concentration of ²⁶Al in the original sample using

the measured ²⁶Al/²⁷Al ratio, the amount of ²⁷Al carrier added, and the initial sample mass.
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Modeling: Use the depth-dependent ²⁶Al concentrations in conjunction with production rate

models to infer the past fluxes of GCRs and SEPs.
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Caption: Logical relationship between solar activity and Aluminum-26 production.
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Caption: Experimental workflow for Aluminum-26 measurement using AMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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